4-Amino-2-methyl-7-(trifluoromethyl)quinoline

• IUPAC Name: 2-methyl-7-(trifluoromethyl)quinolin-4-amine
• InChI: InChI=1S/C11H9F3N2/c1-6-4-9(15)8-3-2-7(11(12,13)14)5-10(8)16-6/h2-5H,1H3,(H2,15,16)
• InChI Key: XOCNDKPCAIPSRG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C=CC(=CC2=N1)C(F)(F)F)N
• Molecular Formula: C11H9F3N2
• DSSTOX Substance ID: DTXSID80588912
• Molecular Weight: 226.20 g/mol
• CAS RN: 917562-00-6

Description

4-Amino-2-methyl-7-(trifluoromethyl)quinoline, also known as 4-AMTQ, is a heterocyclic compound that is used in the synthesis of various organic compounds. It is a versatile intermediate used in the synthesis of pharmaceuticals, agrochemicals, and other compounds. 4-AMTQ has also been used in the development of new materials and in the synthesis of new catalysts.

Scientific Research Applications

Bioimaging and Cell Imaging

4-Amino-2-methyl-7-(trifluoromethyl)quinoline derivatives demonstrate significant potential in bioimaging applications. One study highlighted the synthesis of 7-aminoquinolines with strong intramolecular charge-transfer fluorescence, useful for live-cell imaging. These derivatives specifically target the Golgi apparatus in various cell lines and can be used for two-photon fluorescence microscopy, providing new insights into developing low-cost Golgi-localized probes (Chen et al., 2019).

Antimicrobial Applications

Certain derivatives of this compound have shown potential as antimicrobial agents. The synthesis of novel pyrazolo[3,4-d]pyrimidine derivatives, involving reactions with 4-hydrazino-8-(trifluoromethyl)quinoline, has been found to have significant antibacterial and antifungal activities (Holla et al., 2006).

Chemical Synthesis Methodologies

Research has been conducted on developing efficient synthesis methods for 4-amino-2-(trifluoromethyl)quinolines, which are valuable in various chemical applications. For instance, an approach using intramolecular Friedel–Crafts reaction for synthesizing these derivatives has been reported, offering a range of these quinolines in good to excellent yields without extensive purification requirements (Rahmani & Darehkordi, 2018).

Nanotechnology and Sensing Applications

In the field of nanotechnology, 4-amino-2-methyl-8-(trifluoromethyl)quinoline-based magnetic nanostructures have been developed for the sensitive detection of zinc ions in aqueous solutions. These nanosensors demonstrate high sensitivity and selectivity, with potential applications in environmental monitoring and biochemistry (Pourfallah & Lou, 2018).

Alternative Dye Applications

Quinoline derivatives, including those based on this compound, have been studied as alternatives to traditional dyes. For example, 7-amino-3-(4-aminophenyl)quinoline has been synthesized and investigated as an alternative to benzidine, a component in dye formulations (Krishnan et al., 1986).

Biochemical Analysis

Biochemical Properties

4-Amino-2-methyl-7-(trifluoromethyl)quinoline plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been found to inhibit the production of nitric oxide and other reactive oxygen species, which are crucial in oxidative stress responses . Additionally, this compound interacts with voltage-gated calcium channels, leading to decreased intracellular calcium concentrations . These interactions highlight the compound’s potential in modulating biochemical pathways and cellular functions.

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For example, the compound’s inhibition of nitric oxide production can impact cell signaling pathways involved in inflammation and immune responses . Moreover, its interaction with calcium channels can alter cellular metabolism and energy production, leading to changes in cell function and viability.

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It inhibits enzymes involved in the production of reactive oxygen species, thereby reducing oxidative stress . Additionally, the compound’s ability to inhibit voltage-gated calcium channels results in decreased calcium influx, which can modulate various cellular processes, including neurotransmitter release and muscle contraction . These molecular mechanisms underline the compound’s potential therapeutic applications.

Temporal Effects in Laboratory Settings

The temporal effects of this compound in laboratory settings have been studied to understand its stability, degradation, and long-term effects on cellular function. The compound has shown stability under various experimental conditions, making it suitable for long-term studies

Dosage Effects in Animal Models

In animal models, the effects of this compound vary with different dosages. Studies have shown that low doses of the compound can effectively modulate biochemical pathways without causing significant adverse effects . Higher doses may lead to toxic effects, including oxidative stress and cellular damage . These findings highlight the importance of optimizing dosage to achieve desired therapeutic outcomes while minimizing potential risks.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors. It has been found to affect metabolic flux and metabolite levels, particularly in pathways related to oxidative stress and calcium signaling . Understanding these metabolic interactions is crucial for elucidating the compound’s overall impact on cellular function and its potential therapeutic applications.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. The compound’s interaction with these transporters influences its localization and accumulation in different cellular compartments . These distribution patterns are essential for understanding the compound’s bioavailability and therapeutic potential.

Subcellular Localization

The subcellular localization of this compound plays a critical role in its activity and function. The compound is directed to specific compartments or organelles through targeting signals and post-translational modifications . These localization patterns can affect the compound’s interactions with biomolecules and its overall impact on cellular processes.